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Compound of Interest

Compound Name: 3-Bromo-5-chloropyridine

Cat. No.: B1268422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-5-chloropyridine, including personal protective equipment (PPE) recommendations,

operational procedures, and disposal plans. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment
3-Bromo-5-chloropyridine is a hazardous substance that requires careful handling. It is toxic

if swallowed or in contact with skin, causes skin irritation, serious eye damage, and may cause

respiratory irritation.[1] The following table summarizes the required personal protective

equipment.
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Protection Type Solid Form Solution/Vapor Form Rationale

Respiratory

NIOSH-approved N95

dust mask or higher.

[2]

NIOSH-approved

respirator with

appropriate cartridges

for organic vapors.

To prevent inhalation

of harmful dust

particles and vapors.

[1][3]

Eye and Face

Safety glasses with

side shields and a

face shield.[1]

Chemical splash

goggles and a face

shield.

To protect against

dust particles,

chemical splashes,

and vapors causing

serious eye damage.

[1]

Hand

Chemical-resistant

gloves (e.g., nitrile

rubber).[1]

Chemical-resistant

gloves (e.g., nitrile

rubber).

To prevent skin

contact, which can be

toxic and cause

irritation.[1]

Body Laboratory coat.

Chemical-resistant

apron over a

laboratory coat.

To protect against

incidental skin

contact.

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure risks and maintain the chemical's

stability.
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Procedure Guideline Key Considerations

Handling

Handle in a well-ventilated

area, preferably within a

chemical fume hood.[3]

Avoid generating dust.[1][3]

Wash hands thoroughly after

handling.[1][3]

Storage

Store in a cool, dry, and well-

ventilated area in a tightly

sealed container.[1][3]

Store under an inert

atmosphere (e.g., nitrogen or

argon).[1][4] Protect from light.

[4]

Incompatibilities Strong oxidizing agents.

Avoid contact with

incompatible materials to

prevent vigorous reactions.

Emergency Procedures
Immediate and appropriate response to emergencies can significantly mitigate harm.
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Emergency First Aid Measures Spill and Leak Cleanup

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.[1]

For major spills, evacuate the

area.[1]

Skin Contact

Immediately wash off with

soap and plenty of water. Take

the victim to a hospital. Consult

a physician.[1]

Wear appropriate PPE.[1][3]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.[1]

Minor Spills: Sweep up the

solid material without creating

dust. Place in a suitable,

closed container for disposal.

[1][3]

Ingestion

DO NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician

immediately.[1]

Major Spills: Contain the spill.

Absorb with inert material (e.g.,

sand, vermiculite) and place in

a hazardous waste container.

Disposal Plan
All waste materials must be handled as hazardous waste.

Waste Type Disposal Method

Unused Product
Dispose of through a licensed professional

waste disposal service.[1]

Contaminated PPE
Dispose of as hazardous waste in accordance

with local, state, and federal regulations.[1]

Empty Containers Dispose of as unused product.[1]
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Experimental Workflow
The following diagram outlines the standard workflow for handling 3-Bromo-5-chloropyridine
in a laboratory setting.
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Caption: Standard laboratory workflow for handling 3-Bromo-5-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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